Cas no 59290-18-5 (3-Pyridinecarboxamide, N-methyl-5-nitro-)
59290-18-5 structure
Product Name:3-Pyridinecarboxamide, N-methyl-5-nitro-
CAS No:59290-18-5
MF:C7H7N3O3
MW:181.148781061172
CID:339223
PubChem ID:21405292
Update Time:2025-04-19
3-Pyridinecarboxamide, N-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, N-methyl-5-nitro-
- N-methyl-5-nitropyridine-3-carboxamide
- SCHEMBL11718691
- DTXSID00613210
- 59290-18-5
-
- Inchi: 1S/C7H7N3O3/c1-8-7(11)5-2-6(10(12)13)4-9-3-5/h2-4H,1H3,(H,8,11)
- InChI Key: UCRHURGUOPWJDS-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=C(C=1)[N+](=O)[O-])NC
Computed Properties
- Exact Mass: 181.04881
- Monoisotopic Mass: 181.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 87.8Ų
Experimental Properties
- PSA: 85.13
3-Pyridinecarboxamide, N-methyl-5-nitro- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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